Cas no 2092565-96-1 (3-(2-Methoxyethoxy)-4-methylthiophene-2-carboxylic acid)

• Product Name: 3-(2-Methoxyethoxy)-4-methylthiophene-2-carboxylic acid
• CAS No: 2092565-96-1
• MF: C₉H₁₂O₄S
• MW: 216.254181861877
• CID: 5723190
• PubChem ID: 121207957
• Update Time: 2025-10-28

3-(2-Methoxyethoxy)-4-methylthiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• AKOS026717234
• 2092565-96-1
• F2147-4617
• 3-(2-methoxyethoxy)-4-methylthiophene-2-carboxylic acid
• 2-Thiophenecarboxylic acid, 3-(2-methoxyethoxy)-4-methyl-
• 3-(2-Methoxyethoxy)-4-methylthiophene-2-carboxylic acid

• Inchi： 1S/C9H12O4S/c1-6-5-14-8(9(10)11)7(6)13-4-3-12-2/h5H,3-4H2,1-2H3,(H,10,11)
• InChI Key： GVLWPTMDJSKFCY-UHFFFAOYSA-N
• SMILES： S1C=C(C)C(=C1C(=O)O)OCCOC

Computed Properties

• Exact Mass: 216.04563003g/mol
• Monoisotopic Mass: 216.04563003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 84Ų

Experimental Properties

• Density: 1.263±0.06 g/cm3(Predicted)
• Boiling Point: 352.8±42.0 °C(Predicted)
• pka: 3.85±0.10(Predicted)

Additional information on 3-(2-Methoxyethoxy)-4-methylthiophene-2-carboxylic acid

3-(2-Methoxyethoxy)-4-methylthiophene-2-carboxylic acid: A Comprehensive Overview

The compound 3-(2-Methoxyethoxy)-4-methylthiophene-2-carboxylic acid, identified by the CAS number 2092565-96-1, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a thiophene ring substituted with a methoxyethoxy group and a carboxylic acid moiety. The combination of these functional groups imparts distinctive chemical and biological properties to the molecule, making it a subject of interest for researchers worldwide.

Recent studies have highlighted the importance of thiophene derivatives in drug discovery and material science. The thiophene ring, a five-membered aromatic heterocycle containing sulfur, is known for its stability and versatility. In the case of 3-(2-Methoxyethoxy)-4-methylthiophene-2-carboxylic acid, the substitution pattern further enhances its reactivity and selectivity. The methoxyethoxy group at position 3 introduces electron-donating effects, while the carboxylic acid group at position 2 provides acidity and potential for bioisosteric replacements in drug design.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the thiophene derivative. Researchers have employed various strategies, including nucleophilic substitution and coupling reactions, to achieve the desired substitution pattern. The use of advanced catalysts and reaction conditions has significantly improved the yield and purity of the compound, making it more accessible for further studies.

One of the most promising applications of 3-(2-Methoxyethoxy)-4-methylthiophene-2-carboxylic acid lies in its potential as a lead compound in drug discovery. Its structure suggests that it could interact with various biological targets, such as enzymes and receptors, due to its functional groups' ability to form hydrogen bonds and exhibit hydrophobic interactions. Recent computational studies have demonstrated that this compound could serve as a template for designing inhibitors against certain protein kinases, which are implicated in cancer and inflammatory diseases.

In addition to its pharmacological applications, this compound has also been explored for its electronic properties. The thiophene ring's conjugated system allows for efficient electron delocalization, making it a candidate for use in organic electronics. Researchers have investigated its potential as a component in organic photovoltaic cells and light-emitting diodes (OLEDs). Initial results indicate that the compound could enhance device performance by improving charge transport properties.

The environmental impact of synthesizing and using this compound is another area of interest. As sustainability becomes increasingly important in chemical research, efforts are being made to develop greener synthesis routes for 3-(2-Methoxyethoxy)-4-methylthiophene-2-carboxylic acid. This includes exploring biocatalytic methods and utilizing renewable feedstocks to reduce the carbon footprint associated with its production.

In conclusion, 3-(2-Methoxyethoxy)-4-methylthiophene-2-carboxylic acid represents a versatile molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application studies, positions it as a valuable tool for future research. As ongoing investigations continue to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in both academic and industrial settings.